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Compound of Interest

Ethyl 4-benzylmorpholine-3-
Compound Name:
carboxylate

Cat. No.: B164935

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on Ethyl 4-
Benzylmorpholine-3-carboxylate. Extensive searches of scientific literature and patent
databases did not yield in-depth studies on its biological activity, mechanism of action, or
detailed experimental protocols. The information is primarily sourced from chemical suppliers
and databases.

Introduction

Ethyl 4-Benzylmorpholine-3-carboxylate, identified by CAS number 1219383-86-4, is a
heterocyclic organic compound. Its structure features a morpholine ring N-substituted with a
benzyl group and a carboxylate group at the 3-position. While its specific biological functions
and potential therapeutic applications are not extensively documented in publicly available
research, its structural motifs are present in various biologically active molecules. This guide
provides a summary of its known physicochemical properties.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Ethyl 4-
Benzylmorpholine-3-carboxylate. This information is compiled from various chemical supplier
databases.
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Property Value Source

CAS Number 1219383-86-4 N/A

Molecular Formula C14H19NO3 [1][2]

Molecular Weight 249.31 g/mol N/A

Appearance Colorless to yellow liquid [1]

Purity >95% [3]
Synthesis

Detailed, peer-reviewed synthetic protocols specifically for Ethyl 4-Benzylmorpholine-3-
carboxylate are not readily available in the scientific literature. However, general methods for
the synthesis of N-substituted morpholine esters are known and likely applicable. A plausible
synthetic route could involve the N-benzylation of a morpholine-3-carboxylate precursor.

To illustrate a potential synthetic logic, the following workflow is provided. Note: This is a
generalized representation and has not been experimentally validated for this specific
compound.
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Generalized Synthetic Workflow

Morpholine-3-carboxylic acid ethyl ester Benzyl halide (e.g., Benzyl bromide) Base (e.g., K2COs, EtsN) Solvent (e.g., Acetonitrile, DMF)

N-Alkylation Reaction

Ethyl 4-Benzylmorpholine-3-carboxylate

Purification (e.g., Chromatography)

Final Product

Click to download full resolution via product page

Caption: A potential synthetic pathway for Ethyl 4-Benzylmorpholine-3-carboxylate.

Biological Activity and Mechanism of Action

As of the latest review of scientific literature, there are no published studies detailing the
biological activity, mechanism of action, or signaling pathway involvement of Ethyl 4-
Benzylmorpholine-3-carboxylate. The core morpholine structure is a common scaffold in
medicinal chemistry, and derivatives have shown a wide range of biological activities. However,
without specific experimental data, any potential activity of this compound remains speculative.

Experimental Protocols

No specific experimental protocols involving Ethyl 4-Benzylmorpholine-3-carboxylate have
been found in the public domain. For researchers interested in investigating this compound,
standard assays relevant to their hypothesis would need to be developed and optimized.
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Conclusion

Ethyl 4-Benzylmorpholine-3-carboxylate is a commercially available compound with defined
physicochemical properties. However, a significant gap exists in the scientific literature
regarding its synthesis, biological properties, and potential applications in drug discovery and
development. This presents an opportunity for novel research to explore the bioactivity of this
molecule. Researchers are encouraged to report their findings to contribute to the collective
understanding of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Ethyl 4-Benzylmorpholine-3-
carboxylate (CAS No. 1219383-86-4)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164935#cas-number-1219383-86-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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